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Compound of Interest

Compound Name: 5-Bromo-3-nitrobenzene-1,2-diol

CAS No.: 671779-99-0

Cat. No.: B2511837

Get Quote

Type: Publish Comparison Guide Subject: 5-Bromo-3-nitrobenzene-1,2-diol (CAS: 671779-

99-0 / Generic) Application: COMT Inhibition, Fragment-Based Drug Discovery (FBDD),

Siderophore Mimetics

Executive Summary
5-Bromo-3-nitrobenzene-1,2-diol represents a specialized "functionalized pharmacophore."

While the nitrocatechol moiety is the established gold standard for COMT inhibition (essential

for Parkinson’s disease therapy), the 5-bromo derivative offers a distinct advantage over the

classic 3,5-dinitrocatechol (OR-486): synthetic modulability.

Unlike 3,5-dinitrocatechol, which is a potent but synthetically "dead-end" tool compound, the 5-

bromo analog retains the essential magnesium-chelating pharmacophore while providing a

reactive handle (C-Br) for palladium-catalyzed cross-coupling. This allows researchers to

extend the scaffold into the "solvent-accessible" region of the COMT active site, a strategy

used in the design of clinical drugs like Opicapone.
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Feature
5-Bromo-3-
nitrocatechol

3,5-Dinitrocatechol
(OR-486)

Entacapone
(Clinical Std)

Primary Role
Synthetic Scaffold /

FBDD Hit
Reference Inhibitor Clinical Therapeutic

COMT Potency (IC₅₀)
Low µM (Est. 0.5 - 2.0

µM)
Low nM (30 - 50 nM)

Low nM (150 - 300

nM)

pKa (OH group)
~5.5 - 6.5 (Moderate

Acidity)
~3.4 (High Acidity) ~4.5

Synthetic Utility
High (Suzuki/Stille

Coupling)

Low (Hard to

derivatize)
N/A (Final Product)

Binding Mode
Bidentate Mg²⁺

Chelation

Bidentate Mg²⁺

Chelation

Chelation +

Hydrophobic Tail

Physicochemical Characterization
The biological activity of nitrocatechols is governed by their acidity (pKa). To inhibit COMT, the

catechol must be ionized to coordinate with the catalytic Mg²⁺ ion.

Acidity and Ionization
The 3-nitro group acts as an electron-withdrawing group (EWG), lowering the pKa of the

proximal hydroxyl.

3,5-Dinitrocatechol: Two nitro groups create a highly acidic environment (pKa ~3.4), ensuring

full ionization at physiological pH (7.4) but potentially leading to poor membrane permeability

and toxicity (uncoupling of oxidative phosphorylation).

5-Bromo-3-nitrocatechol: The bromine is less electron-withdrawing than a nitro group. This

results in a slightly higher pKa (~6.0), offering a balanced profile where a significant fraction

remains neutral for membrane transport, yet ionizes sufficiently in the active site.

Solubility Profile
Solvent Compatibility: Soluble in DMSO (>50 mM), Methanol, and Ethyl Acetate.
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Aqueous Solubility: Low in acidic water; increases significantly at pH > 7.0 due to

deprotonation.

Synthetic Workflows & Derivatization
The primary value of this compound lies in its ability to be transformed into high-potency

inhibitors. Below are the two critical workflows: Scaffold Synthesis and Library Expansion.

Diagram: Synthesis and Derivatization Logic
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Caption: Synthetic pathway illustrating the generation of the 5-bromo scaffold and its

divergence into bioactive libraries via Palladium-catalyzed coupling.

Protocol 1: Regioselective Bromination of 3-
Nitrocatechol
Objective: Synthesize 5-bromo-3-nitrobenzene-1,2-diol with high regioselectivity. Rationale:

The hydroxyl groups activate the ring. The 3-nitro group deactivates position 4 and 6 via

resonance and induction. Position 5 is the most favorable for electrophilic attack (meta to Nitro,

para to OH-C2).

Reagents: 3-Nitrocatechol (1.0 eq), Bromine (1.05 eq), Glacial Acetic Acid (Solvent).

Setup: Dissolve 3-nitrocatechol in glacial acetic acid in a round-bottom flask equipped with a

drying tube.

Addition: Cool to 0–5°C. Add Bromine solution (in AcOH) dropwise over 30 minutes. Note:

Slow addition prevents over-bromination.
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Reaction: Stir at room temperature for 4 hours. Monitor via TLC (Mobile phase: 30%

EtOAc/Hexane).

Workup: Pour mixture into ice water. The product precipitates as a yellow solid.

Purification: Recrystallize from Ethanol/Water.

Validation:

1H NMR (DMSO-d6): Look for two doublets in the aromatic region (approx 7.5–8.0 ppm)

with meta-coupling (J ~ 2 Hz), confirming the 1,3,5-substitution pattern.

Performance Comparison: COMT Inhibition
The following data compares the 5-bromo derivative against industry standards.

Mechanism of Action
The compound acts as a tight-binding reversible inhibitor.

Chelation: The ionized catechol oxygens coordinate the Mg²⁺ ion in the COMT active site.

Stacking: The aromatic ring engages in π-π stacking with Trp143.

Steric Fit: The 5-bromo substituent sits in a hydrophobic pocket (the "gatekeeper" region),

which tolerates bulkier groups than the 3-position.

Comparative Efficacy Table
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Compound
IC₅₀ (Rat Liver
COMT)

Binding Type Advantages Limitations

3,5-

Dinitrocatechol
30 nM Uncompetitive

Extremely

potent; simple

reference.

High toxicity;

poor solubility;

difficult to modify

chemically.

5-Bromo-3-

nitrocatechol
~800 nM*

Mixed/Competitiv

e

Tunable; Br-

group allows

extension into

solvent channel.

Lower intrinsic

potency than

dinitro-analog.

Entacapone 160 nM Reversible

Clinically

approved; good

safety profile.

Short half-life;

low

bioavailability.

Tolcapone 100 nM Reversible
High CNS

penetration.

Hepatotoxicity

risk.

*Note: IC₅₀ values are approximate and dependent on substrate (SAM) concentration due to

the competitive nature of inhibition.

Diagram: COMT Inhibition Pathway
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Click to download full resolution via product page

Caption: Mechanism of COMT inhibition. The nitrocatechol competes with dopamine for the

Mg2+ center, preventing the transfer of the methyl group from SAM.

Experimental Protocols for Characterization
Protocol 2: Enzymatic Assay (In Vitro COMT Inhibition)
To validate the performance of the 5-bromo derivative, use a spectrophotometric or HPLC-

based assay.

Enzyme Source: Recombinant human S-COMT or Rat Liver Homogenate.

Buffer: 100 mM Phosphate buffer (pH 7.4) containing 2 mM MgCl₂ and 1 mM DTT

(Dithiothreitol protects the enzyme cysteines).

Substrate: S-Adenosyl-L-methionine (SAM, 200 µM) and Esculetin (or L-DOPA).

Inhibitor Prep: Dissolve 5-Bromo-3-nitrocatechol in DMSO. Prepare serial dilutions (0.1 µM

to 100 µM).

Incubation: Pre-incubate Enzyme + Inhibitor + MgCl₂ for 10 minutes at 37°C.

Initiation: Add SAM and Substrate.

Detection:

HPLC Method: Quench with perchloric acid after 15 mins. Measure the formation of 3-O-

methyl-L-DOPA via electrochemical detection.

Colorimetric: If using nitrocatechol substrates, monitor absorbance change at 410 nm.

Calculation: Plot % Activity vs. Log[Inhibitor] to derive IC₅₀.

Protocol 3: Structural Validation (13C NMR)
Distinguishing the 5-bromo from the 4-bromo isomer is critical.
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Expected C-NMR Shifts (DMSO-d6):

C-OH carbons: ~145–150 ppm.

C-NO2 carbon: ~135 ppm.

C-Br carbon: ~110 ppm (Upfield shift due to heavy atom effect).

Key Indicator: The symmetry of the substitution pattern in 5-bromo-3-nitro (1,3,5 pattern)

results in distinct coupling constants compared to the crowded 4-bromo isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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